2-(2-oxo-1,3-benzoxazol-3(2H)-yl)-N-(5-propyl-1,3,4-thiadiazol-2-yl)acetamide

• IUPAC Name: 2-(2-oxo-1,3-benzoxazol-3-yl)-N-(5-propyl-1,3,4-thiadiazol-2-yl)acetamide
• InChI: InChI=1S/C14H14N4O3S/c1-2-5-12-16-17-13(22-12)15-11(19)8-18-9-6-3-4-7-10(9)21-14(18)20/h3-4,6-7H,2,5,8H2,1H3,(H,15,17,19)
• InChI Key: JTPOSVRSMKXGFG-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NN=C(S1)NC(=O)CN2C3=CC=CC=C3OC2=O
• Molecular Formula: C14H14N4O3S
• Molecular Weight: 318.35 g/mol

Description

2-(2-oxo-1,3-benzoxazol-3(2H)-yl)-N-(5-propyl-1,3,4-thiadiazol-2-yl)acetamide is a chemical compound that has been extensively studied for its potential application in scientific research. This compound is known for its unique properties and has been found to have a wide range of applications in various fields, including medicinal chemistry, drug discovery, and biological research.

Mechanism of Action

The mechanism of action of 2-(2-oxo-1,3-benzoxazol-3(2H)-yl)-N-(5-propyl-1,3,4-thiadiazol-2-yl)acetamide is not yet fully understood. However, it is believed that this compound acts as an inhibitor of certain enzymes that play a key role in various biological processes.
Biochemical and Physiological Effects:
2-(2-oxo-1,3-benzoxazol-3(2H)-yl)-N-(5-propyl-1,3,4-thiadiazol-2-yl)acetamide has been found to have several biochemical and physiological effects. This compound has been shown to inhibit the growth of certain cancer cells and has also been found to have anti-inflammatory properties. Additionally, this compound has been found to have a positive effect on the central nervous system and has been studied for its potential application in the treatment of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(2-oxo-1,3-benzoxazol-3(2H)-yl)-N-(5-propyl-1,3,4-thiadiazol-2-yl)acetamide in lab experiments is its unique properties. This compound has been found to have a wide range of applications in various fields, including medicinal chemistry, drug discovery, and biological research. However, one of the main limitations of using this compound in lab experiments is its complex synthesis process, which can make it difficult to obtain in large quantities.

Future Directions

There are several future directions for the study of 2-(2-oxo-1,3-benzoxazol-3(2H)-yl)-N-(5-propyl-1,3,4-thiadiazol-2-yl)acetamide. One potential direction is the further study of its potential application in the treatment of Alzheimer's disease. Additionally, this compound could be studied for its potential application in the treatment of other neurological disorders. Furthermore, the synthesis process for this compound could be optimized to make it easier to obtain in larger quantities, which would facilitate further research.

Synthesis Methods

The synthesis of 2-(2-oxo-1,3-benzoxazol-3(2H)-yl)-N-(5-propyl-1,3,4-thiadiazol-2-yl)acetamide is a complex process that involves several steps. The most commonly used method for synthesizing this compound is the reaction between 2-aminobenzoic acid and 5-propyl-1,3,4-thiadiazol-2-amine in the presence of acetic anhydride and pyridine. The resulting compound is then purified through column chromatography to obtain the final product.

Scientific Research Applications

2-(2-oxo-1,3-benzoxazol-3(2H)-yl)-N-(5-propyl-1,3,4-thiadiazol-2-yl)acetamide has been extensively studied for its potential application in scientific research. This compound has been found to have a wide range of applications in various fields, including medicinal chemistry, drug discovery, and biological research.